Cas no 2228502-69-8 (1-amino-2-3-chloro-4-(difluoromethoxy)phenylpropan-2-ol)

• Product Name: 1-amino-2-3-chloro-4-(difluoromethoxy)phenylpropan-2-ol
• CAS No: 2228502-69-8
• MF: C₁₀H₁₂ClF₂NO₂
• MW: 251.65758895874
• CID: 6435242
• PubChem ID: 165682413
• Update Time: 2025-05-25

1-amino-2-3-chloro-4-(difluoromethoxy)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-3-chloro-4-(difluoromethoxy)phenylpropan-2-ol
• 1-amino-2-[3-chloro-4-(difluoromethoxy)phenyl]propan-2-ol
• EN300-1971055
• 2228502-69-8

• Inchi： 1S/C10H12ClF2NO2/c1-10(15,5-14)6-2-3-8(7(11)4-6)16-9(12)13/h2-4,9,15H,5,14H2,1H3
• InChI Key： XYGHHQZIJUEEHK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)(CN)O)OC(F)F

Computed Properties

• Exact Mass: 251.0524626g/mol
• Monoisotopic Mass: 251.0524626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino-2-3-chloro-4-(difluoromethoxy)phenylpropan-2-ol

1-Amino-2,3-Chloro-4-(Difluoromethoxy)Phenylpropan-2-Ol: A Comprehensive Overview

1-Amino-2,3-Chloro-4-(Difluoromethoxy)Phenylpropan-2-Ol is a complex organic compound with the CAS number 2228502-69-8. This compound has garnered significant attention in the scientific community due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a phenyl ring substituted with chlorine atoms at positions 2 and 3, a difluoromethoxy group at position 4, and an amino group attached to a propanol moiety at position 1. This combination of functional groups makes it a versatile compound with diverse reactivity and biological activity.

The synthesis of 1-Amino-2,3-Chloro-4-(Difluoromethoxy)Phenylpropan-2-Ol involves a multi-step process that typically begins with the preparation of the chlorinated phenol derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the amino group onto the phenyl ring, a method that has shown superior selectivity compared to traditional approaches.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The presence of multiple functional groups allows for extensive chemical modification, enabling the creation of derivatives with tailored pharmacological properties. For example, studies have shown that certain analogs of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore its potential as a lead compound in drug discovery programs targeting central nervous system disorders.

In addition to its pharmaceutical applications, 1-Amino-2,3-Chloro-4-(Difluoromethoxy)Phenylpropan-2-Ol has also been investigated for its role in agrochemicals. The compound's ability to modulate plant hormone signaling pathways suggests its potential as a growth regulator or stress mitigator in crops. Recent field trials have demonstrated that certain derivatives can enhance plant resistance to abiotic stresses such as drought and salinity without adverse effects on yield.

The environmental impact of 1-Amino-2,3-Chloro-4-(Difluoromethoxy)Phenylpropan-2-Ol is another area of active research. Studies have focused on its biodegradation pathways and toxicity profiles to aquatic organisms. Preliminary results indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully understand its ecological risks and ensure sustainable use.

From a materials science perspective, this compound has shown promise as a building block for advanced polymers and coatings. Its ability to form stable covalent bonds with other monomers makes it an attractive candidate for developing high-performance materials with tailored mechanical and thermal properties. Researchers are currently exploring its use in creating biocompatible polymers for medical implants and drug delivery systems.

In conclusion, 1-Amino-2,3-Chloro-4-(Difluoromethoxy)Phenylpropan-2-Ol is a multifaceted compound with significant potential across various industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for addressing challenges in drug development, agriculture, and materials science. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial settings.